Cas no 2228235-69-4 (2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid)

• Product Name: 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid
• CAS No: 2228235-69-4
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6440884
• PubChem ID: 165708856
• Update Time: 2025-10-29

2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid
• 2228235-69-4
• EN300-1779582
• 2-[1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutyl]acetic acid

• Inchi： 1S/C14H16O3/c15-12(16)9-14(6-2-7-14)11-4-1-3-10-5-8-17-13(10)11/h1,3-4H,2,5-9H2,(H,15,16)
• InChI Key： HFPAYWUMPBPHTF-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid

Recent Advances in the Study of 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid (CAS: 2228235-69-4)

In recent years, the compound 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid (CAS: 2228235-69-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylacetic acid moiety fused with a dihydrobenzofuran ring, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its molecular structure and conformational dynamics. These studies have revealed that the compound exhibits a high degree of stereochemical specificity, which is critical for its biological activity.

One of the most notable findings is the compound's efficacy as a modulator of inflammatory pathways. In vitro and in vivo studies have demonstrated that 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid can selectively inhibit key enzymes involved in the production of pro-inflammatory cytokines. This property makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, enhances its therapeutic potential.

In addition to its anti-inflammatory effects, recent research has explored the compound's role in oncology. Preliminary data suggest that 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid may interfere with signaling pathways that are aberrantly activated in certain cancers. For instance, it has been shown to inhibit the proliferation of cancer cell lines by inducing apoptosis and cell cycle arrest. These findings are particularly encouraging for the development of targeted cancer therapies with reduced side effects.

The synthesis and optimization of 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid have also been areas of active investigation. Recent advancements in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating further preclinical and clinical studies. Moreover, structure-activity relationship (SAR) studies have identified key modifications that can enhance its potency and selectivity, paving the way for the development of next-generation derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid. Issues such as potential off-target effects and long-term toxicity need to be thoroughly addressed in future studies. However, the current body of research underscores the compound's potential as a versatile therapeutic agent, and ongoing investigations are expected to provide deeper insights into its applications.

In conclusion, 2-1-(2,3-dihydro-1-benzofuran-7-yl)cyclobutylacetic acid (CAS: 2228235-69-4) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its multifaceted pharmacological properties, coupled with advancements in synthesis and optimization, position it as a valuable candidate for further research and development. As the scientific community continues to explore its potential, this compound may soon transition from the laboratory to clinical practice, offering new treatment options for a range of diseases.